Cas no 61285-28-7 (Thiophene, 3-iodo-2-methyl-5-phenyl-)

• Product Name: Thiophene, 3-iodo-2-methyl-5-phenyl-
• CAS No: 61285-28-7
• MF: C₁₁H₉IS
• MW: 300.158633947372
• CID: 485862
• PubChem ID: 1211767
• Update Time: 2025-04-19

Thiophene, 3-iodo-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-iodo-2-methyl-5-phenyl-
• 3-iodo-2-methyl-5-phenylthiophene
• 61285-28-7
• DTXSID80361025

• Inchi： 1S/C11H9IS/c1-8-10(12)7-11(13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ZTLJHGACIROUTK-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C=CC=CC=2)SC=1C

Computed Properties

• Exact Mass: 299.94657
• Monoisotopic Mass: 299.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0